2-(Pyrrol-1-yl)-6-pyridyl-methanol

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: (6-pyrrol-1-ylpyridin-2-yl)methanol
• InChI: InChI=1S/C10H10N2O/c13-8-9-4-3-5-10(11-9)12-6-1-2-7-12/h1-7,13H,8H2
• InChI Key: MOBXEMVALWCZAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=CC=CC(=N2)CO

Description

2-(Pyrrol-1-yl)-6-pyridyl-methanol is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

38 ml of diisobutyl aluminum were added dropwise over one hour at -40° C. to a solution of 3.7 g of the product of Step D in 40 ml of toluene and the mixture was stirred at -30° C. for 30 minutes. 110 ml of an aqueous molar solution of double sodium potassium tartarate were slowly added to the mixture while keeping the temperature below 10° C. and the mixture was stirred for 16 hours at room temperature. The decanted organic phase was dried and evaporated to dryness under reduced pressure to obtain 2.9 g of 2-(pyrrol-1-yl)-6-pyridyl-methanol melting at 55° C.